Cas no 93972-45-3 (Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl-5-nitro-)

• Product Name: Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl-5-nitro-
• CAS No: 93972-45-3
• MF: C₈H₁₁N₃O₅S
• MW: 261.255040407181
• CID: 735464
• PubChem ID: 54042342
• Update Time: 2025-04-19

Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl-5-nitro-
• 3-amino-4-hydroxy-N,N-dimethyl-5-nitrobenzenesulfonamide
• 93972-45-3
• SCHEMBL10953324
• DTXSID60708616
• 3-Amino-4-hydroxy-N,N-dimethyl-5-nitrobenzene-1-sulfonamide

• Inchi： 1S/C8H11N3O5S/c1-10(2)17(15,16)5-3-6(9)8(12)7(4-5)11(13)14/h3-4,12H,9H2,1-2H3
• InChI Key： LNFJEWHQPCSBID-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C=1)[N+](=O)[O-])O)N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 261.04194163g/mol
• Monoisotopic Mass: 261.04194163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 138Ų